Cas no 47606-53-1 (Benzylmorphine methyl ether)

• Product Name: Benzylmorphine methyl ether
• CAS No: 47606-53-1
• MF: C₂₅H₂₇NO₃
• MW: 389.486787080765
• CID: 2669465
• PubChem ID: 5493038
• Update Time: 2024-02-29

Benzylmorphine methyl ether Chemical and Physical Properties

Names and Identifiers

• (4R,4aR,7S,7aR,12bS)-7-methoxy-3-methyl-9-phenylmethoxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline
• 3-Benzyloxy-7,8-didehydro-4,5α-epoxy-6α-methoxy-17-methylmorphinan
• Benzylmorphine methyl ether

• Inchi： 1S/C25H27NO3/c1-26-13-12-25-18-9-11-21(27-2)24(25)29-23-20(28-15-16-6-4-3-5-7-16)10-8-17(22(23)25)14-19(18)26/h3-11,18-19,21,24H,12-15H2,1-2H3/t18-,19+,21-,24-,25-/m0/s1
• InChI Key： FNDOYNKCXMKHPT-ASDQOZNMSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.19909372g/mol
• Monoisotopic Mass: 389.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans